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Compound of Interest

Compound Name: Rose Bengal (sodium)

Cat. No.: B11931158

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rose Bengal sodium salt (RBSS), a xanthene dye, is a potent photosensitizer with a rich

history of application in biomedical research and clinical diagnostics. Initially utilized as a

biological stain, its unique photochemical properties have propelled its use in diverse fields,

most notably in photodynamic therapy (PDT) for cancer and microbial infections, as well as in

the assessment of liver function and the staining of devitalized tissues. This technical guide

provides an in-depth overview of the core physical and chemical properties of Rose Bengal

sodium salt, detailed experimental protocols for its key applications, and a visualization of the

associated biological pathways and experimental workflows.

Core Physical and Chemical Properties
Rose Bengal sodium salt is the disodium salt of 4,5,6,7-tetrachloro-2',4',5',7'-

tetraiodofluorescein. Its distinctive bright pinkish-red hue in solution is a result of its complex

conjugated structure. The quantitative physical and chemical properties of Rose Bengal sodium

salt are summarized in the tables below for easy reference and comparison.
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Table 1: General and Physical Properties of Rose Bengal
Sodium Salt

Property Value References

Chemical Name

4,5,6,7-Tetrachloro-2',4',5',7'-

tetraiodofluorescein sodium

salt

[1]

Synonyms
Acid Red 94, Bengal Rose B

sodium salt, C.I. 45440
[2][3]

CAS Number 632-69-9 [2][4]

Molecular Formula C₂₀H₂Cl₄I₄Na₂O₅ [5]

Molecular Weight 1017.64 g/mol [4][5]

Appearance
Red to brown crystalline

powder
[3]

Melting Point >300 °C (decomposes) [4][6]

Table 2: Solubility of Rose Bengal Sodium Salt
Solvent Solubility References

Water Soluble (36% w/v) [4][6]

Ethanol Slightly Soluble [2][7]

Dimethyl Sulfoxide (DMSO) 10 mg/mL [2][3]

Dimethylformamide (DMF) Slightly Soluble [2][7]

Phosphate-Buffered Saline

(PBS, pH 7.2)
Slightly Soluble [2][7]

Table 3: Spectroscopic and Photochemical Properties of
Rose Bengal Sodium Salt
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Property Value References

Absorption Maxima (λmax) ~548-558 nm (in water/PBS) [2][7]

Emission Maxima (λem) ~567 nm [2][7]

pKa 3.9, 4.7

Key Applications and Experimental Protocols
The utility of Rose Bengal sodium salt spans several critical areas of biomedical research and

diagnostics. The following sections provide detailed methodologies for its principal applications.

Photodynamic Therapy (PDT)
In PDT, Rose Bengal sodium salt acts as a photosensitizer. Upon activation by light of a

specific wavelength, it generates reactive oxygen species (ROS), primarily singlet oxygen,

which induces localized cellular damage and apoptosis or necrosis in target cells, such as

cancerous or microbial cells.[3]

The phototoxic effects of Rose Bengal are initiated upon its excitation by light, leading to a

cascade of intracellular events culminating in cell death.
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Signaling pathway in Rose Bengal-induced phototoxicity.

This protocol outlines the assessment of Rose Bengal's phototoxic effects on cancer cells

using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[8]

[9]
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Cell Seeding: Plate cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and

incubate for 24 hours to allow for cell attachment.

Incubation with Rose Bengal: Replace the culture medium with fresh medium containing the

desired concentrations of Rose Bengal sodium salt (e.g., 0.1 µM to 100 µM). Incubate for a

predetermined period (e.g., 4 to 24 hours).

Light Irradiation: Following incubation, expose the cells to a light source with a wavelength

corresponding to the absorption maximum of Rose Bengal (approximately 550 nm). The light

dose will depend on the experimental setup and should be optimized. Control wells should

be kept in the dark.

MTT Addition: After irradiation, remove the Rose Bengal-containing medium, wash the cells

with PBS, and add 100 µL of fresh serum-free medium and 10 µL of MTT solution (5 mg/mL

in PBS) to each well.

Incubation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the

MTT into formazan crystals.

Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or 10% SDS in 0.01 M

HCl) to each well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Cell viability is proportional to the absorbance.
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Experimental workflow for cytotoxicity assessment.

Biological Staining
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Rose Bengal is an effective stain for identifying damaged or devitalized cells and tissues. In

ophthalmology, it is used to stain the cornea and conjunctiva to highlight areas of cellular

damage.[10] It is also used in microbiology to differentiate between live and dead

microorganisms.[1]

This protocol provides a general method for staining adherent cells with Rose Bengal to

visualize cell morphology and identify non-viable cells.[1]

Preparation of Staining Solution: Prepare a 0.5% (w/v) Rose Bengal solution by dissolving

0.5 g of Rose Bengal sodium salt powder in 100 mL of distilled water or 5% aqueous ethyl

alcohol. Store in a dark bottle at 4°C.

Cell Preparation: Grow adherent cells on glass coverslips in a petri dish or multi-well plate.

Washing: Gently wash the cells twice with Phosphate-Buffered Saline (PBS) to remove any

debris and culture medium.

Staining: Add the 0.5% Rose Bengal solution to the coverslips, ensuring the cells are

completely covered. Incubate for 1-5 minutes at room temperature.

Washing: Carefully wash the cells three times with PBS to remove excess stain.

Mounting and Visualization: Mount the coverslips on a microscope slide with a drop of

mounting medium. Observe the stained cells under a light microscope. Dead or damaged

cells will appear bright pink/red, while viable cells will remain largely unstained.

Liver Function Test
The Rose Bengal test is a historical method for assessing liver function, specifically the

excretory capacity of hepatocytes.[11][12] A solution of Rose Bengal is administered

intravenously, and its rate of clearance from the blood is measured. Impaired liver function

results in delayed clearance.

Note: This is a conceptual overview. The clinical use of this test has largely been superseded

by other methods, and any clinical application should be performed by qualified medical

professionals.
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Patient Preparation: The patient is typically required to fast before the test.

Injection: A sterile solution of Rose Bengal (typically 1% in 10 mL) is injected intravenously.

[11]

Blood Sampling: Blood samples are collected at specific time intervals after injection (e.g., 2,

8, and 16 minutes).

Spectrophotometric Analysis: The concentration of Rose Bengal in the serum of each blood

sample is determined spectrophotometrically by measuring the absorbance at its λmax.

Data Interpretation: The percentage of Rose Bengal retained in the blood at different time

points is calculated. In a healthy individual, approximately 50% or more of the dye is cleared

from the bloodstream within 8 minutes.[11] Higher retention values are indicative of impaired

hepatic excretory function.

Conclusion
Rose Bengal sodium salt is a versatile and powerful tool for researchers and clinicians. Its well-

characterized physical, chemical, and photochemical properties, combined with its diverse

applications in photodynamic therapy, biological staining, and liver function assessment, make

it an invaluable compound in the biomedical sciences. The detailed protocols and visual

representations of pathways and workflows provided in this guide are intended to facilitate its

effective and informed use in a laboratory setting. As research continues to uncover new

applications and refine existing methodologies, the importance of Rose Bengal sodium salt in

advancing scientific knowledge and developing novel therapeutic strategies is set to grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. caymanchem.com [caymanchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.youtube.com/watch?v=kazCma1TQyg
https://www.youtube.com/watch?v=kazCma1TQyg
https://www.benchchem.com/product/b11931158?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Staining_Microorganisms_with_Rose_Bengal.pdf
https://www.caymanchem.com/product/28829/rose-bengal-sodium-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11931158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. adipogen.com [adipogen.com]

4. Rose Bengal Sodium Salt | CAS 632-69-9 | Chemical-Suppliers [chemical-suppliers.eu]

5. Rose Bengal Sodium | C20H2Cl4I4Na2O5 | CID 32343 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Thermo Scientific Chemicals Rose Bengal | Fisher Scientific [fishersci.ca]

7. Rose Bengal (sodium salt) | CAS 632-69-9 | Cayman Chemical | Biomol.com [biomol.com]

8. merckmillipore.com [merckmillipore.com]

9. broadpharm.com [broadpharm.com]

10. Rose bengal - Wikipedia [en.wikipedia.org]

11. youtube.com [youtube.com]

12. Quantitative liver imaging using 131-I Rose Bengal as an index of liver function and
prognosis - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Rose Bengal Sodium Salt: A Comprehensive Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11931158/docs#rose-bengal-sodium-salt-a-
comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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